Cas no 39066-37-0 (2-thiabicyclo[3.2.1]octa-3,6-diene)

• Product Name: 2-thiabicyclo[3.2.1]octa-3,6-diene
• CAS No: 39066-37-0
• MF: C₇H₈S
• MW: 124.203420639038
• CID: 1500798
• PubChem ID: 142338
• Update Time: 2025-04-21

2-thiabicyclo[3.2.1]octa-3,6-diene Chemical and Physical Properties

Names and Identifiers

• 2-thiabicyclo[3.2.1]octa-3,6-diene
• 2-Thiabicyclo(3.2.1)octa-3,6-diene
• 4-thiabicyclo[3.2.1]octa-2,6-diene
• 2-thia-bicyclo[3.2.1]octa-3,6-diene
• DTXSID60959888
• 39066-37-0

• Inchi： 1S/C7H8S/c1-2-7-5-6(1)3-4-8-7/h1-4,6-7H,5H2
• InChI Key： SYQWATXRWSZIAD-UHFFFAOYSA-N
• SMILES： S1C=CC2C=CC1C2

Computed Properties

• Exact Mass: 124.03474
• Monoisotopic Mass: 124.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.139
• Boiling Point: 211.9°C at 760 mmHg
• Flash Point: 80.3°C
• Refractive Index: 1.608
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiopyrans